Cas no 53039-34-2 (4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-)

• Product Name: 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-
• CAS No: 53039-34-2
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 358179
• PubChem ID: 12320329
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylethyl)-5-nitro-
• 4-hydroxy-5-nitro-2-propan-2-yl-1H-pyrimidin-6-one
• 6-HYDROXY-2-(1-METHYLETHYL)-5-NITRO-4(3H)-PYRIMIDINONE
• SMUAZZXWDYZOCA-UHFFFAOYSA-N
• SCHEMBL11752982
• AKOS006306965
• 2-isopropyl-5-nitropyrimidine-4,6-diol
• 6-Hydroxy-5-nitro-2-(propan-2-yl)pyrimidin-4(3H)-one
• SY347989
• 53039-34-2
• 6-Hydroxy-2-isopropyl-5-nitropyrimidin-4(1H)-one
• 4,6-dihydroxy-2-isopropyl-5-nitro-pyrimidine
• MFCD11218934
• DTXSID00488384

• Inchi： 1S/C7H9N3O4/c1-3(2)5-8-6(11)4(10(13)14)7(12)9-5/h3H,1-2H3,(H2,8,9,11,12)
• InChI Key： SMUAZZXWDYZOCA-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(C(C)C)=N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.05937
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 104.83